Cas no 59177-47-8 (4-bromo-1-methyl-5-nitro-1H-Imidazole)
59177-47-8 structure
Product Name:4-bromo-1-methyl-5-nitro-1H-Imidazole
CAS No:59177-47-8
MF:C4H4BrN3O2
MW:205.997459411621
CID:949794
PubChem ID:42964
Update Time:2025-04-19
4-bromo-1-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-5-nitro-1H-Imidazole
- 4-bromo-1-methyl-5-nitroimidazole
- Imidazole, 4-bromo-1-methyl-5-nitro-
- 1H-Imidazole, 4-bromo-1-methyl-5-nitro-
- NSC 329117
- NSC329117
- DTXSID70207903
- 4-Bromo-1-methyl-5-nitro-1H-imidazole #
- DB-367369
- 59177-47-8
- BGLUVFAUVMTRAM-UHFFFAOYSA-N
- NSC-329117
-
- Inchi: 1S/C4H4BrN3O2/c1-7-2-6-3(5)4(7)8(9)10/h2H,1H3
- InChI Key: BGLUVFAUVMTRAM-UHFFFAOYSA-N
- SMILES: BrC1=C([N+](=O)[O-])N(C)C=N1
Computed Properties
- Exact Mass: 204.94872
- Monoisotopic Mass: 204.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
4-bromo-1-methyl-5-nitro-1H-Imidazole Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
59177-47-8 (4-bromo-1-methyl-5-nitro-1H-Imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk